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Compound of Interest

Compound Name: 2-Chloro-4-hexylthiophene

Cat. No.: B15396711

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-hexylthiophene, a chemical requiring careful handling due to its hazardous
properties. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

l. Immediate Safety and Handling Precautions

Before handling 2-Chloro-4-hexylthiophene, it is imperative to be familiar with its associated
hazards. This chemical is a flammable liquid and vapor, harmful if swallowed, and can cause
serious eye and skin irritation.[1][2][3] It is also recognized as being harmful to aquatic life with
long-lasting effects.[1][2]

Personal Protective Equipment (PPE):

» Gloves: Handle with appropriate chemical-resistant gloves. Gloves must be inspected prior
to use and disposed of in accordance with good laboratory practices.[1]

o Eye Protection: Wear safety glasses with side-shields or chemical goggles.
» Skin and Body Protection: Use protective clothing to prevent skin contact.

Handling:
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e Use in a well-ventilated area, preferably within a chemical fume hood.
o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][3][4]

o Use only non-sparking tools and take precautionary measures against static discharge.[1][2]

[4]
e Ground and bond containers when transferring material.[2][3][4]
» Avoid breathing vapors or mist.[2][4]

e Wash hands thoroughly after handling.[1][2][4]

Il. Quantitative Data: Physical and Chemical
Properties

The following table summarizes key quantitative data for 2-Chloro-4-hexylthiophene and
related compounds, providing a basis for safe handling and storage decisions.

Property Value Source

Molecular Formula C10H1sCIS Hoffman Fine Chem
Molecular Weight 202.748 g/mol Hoffman Fine Chem
Appearance Light brown liquid Fisher Scientific
Odor Stench Fisher Scientific
Melting Point -71.9°C/-97.4 °F Fisher Scientific
Boiling Point 127-129°C 1260.6 - 264.2°F Fisher Scientific

@ 760 mmHg

Flash Point 22°C/71.6 °F Fisher Scientific
Vapor Pressure 10.66 hPa @ 20 °C Fisher Scientific
Specific Gravity 1.280 Fisher Scientific
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lll. Spill and Emergency Procedures

In the event of a spill or accidental release, follow these procedures immediately:

Evacuate: Evacuate the immediate area and ensure adequate ventilation.[2][3]
o Control Ignition Sources: Remove all sources of ignition.[2][3][4]

o Containment: Do not let the product enter drains.[1][3] Cover drains and collect, bind, and
pump off spills.[1][3]

» Absorption: Take up the spill with a liquid-absorbent material (e.g., Chemizorb®).[1][3]

o Disposal: Dispose of the absorbent material and contaminated items properly as hazardous
waste.[1][3]

o Decontamination: Clean the affected area thoroughly.

IV. Disposal Workflow

The proper disposal of 2-Chloro-4-hexylthiophene must be conducted in compliance with all
federal, state, and local regulations. The following diagram outlines the general decision-
making process for its disposal.
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Disposal Workflow for 2-Chloro-4-hexylthiophene

Unused or Waste
2-Chloro-4-hexylthiophene

Is the container empty?

Triple rinse with a suitable solvent
(e.g., acetone, ethanol).

Package and label as
'Hazardous Waste:
Flammable, Toxic'

Dispose of empty container
according to institutional policy.

Collect rinsate as
hazardous waste.

Store in a designated, well-ventilated
hazardous waste storage area.

Arrange for pickup by a
licensed hazardous waste
disposal contractor.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Chloro-4-hexylthiophene.

V. Detailed Disposal Protocol
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The primary method for the disposal of 2-Chloro-4-hexylthiophene is through an approved
hazardous waste disposal plant. It is crucial to adhere to the following steps:

o Waste Identification: Clearly label the waste container with "Hazardous Waste," the chemical
name "2-Chloro-4-hexylthiophene,"” and a description of its hazards (Flammable, Toxic).

» Containerization:
o Use a chemically compatible and properly sealed container for the waste.
o Do not mix with other incompatible waste streams.
e Storage:
o Store the waste in a designated and well-ventilated hazardous waste storage area.
o Keep the container tightly closed.[1][2][3][4]
o Store away from sources of ignition.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the Safety Data Sheet (SDS) to the disposal contractor.
o Ensure all paperwork and manifests are completed as required by regulations.

Disclaimer: The information provided is a guide and does not supersede any local, state, or
federal regulations. All chemical products should be handled with the recognition of "having
unknown hazards and toxicity."[5] Safe usage conditions are the responsibility of the user.[5]
Always consult your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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